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Compound of Interest

Compound Name: 4-Chlorochalcone

CAS No.: 956-04-7

Cat. No.: B1237703 Get Quote

4-Chlorochalcone: Advanced Handling & Safety
Protocol
Senior Application Scientist Note: While 4-Chlorochalcone (CAS: 956-04-7) is formally

classified as an irritant, its chemical structure—an

-unsaturated ketone—identifies it as a Michael acceptor.[1][2] This electrophilic nature allows it
to covalently bind with biological nucleophiles (like cysteine thiols in proteins), creating a
mechanism for potential skin sensitization that generic SDSs often understate.[1] This guide
treats the compound with the rigor required for electrophilic pharmacophores.

Part 1: Risk Assessment & Hazard Identification
GHS Classification (H-Codes):

H315: Causes skin irritation.[1][3][4][5][6][7]

H319: Causes serious eye irritation.[1][3][4][5][6][7][8]

H335: May cause respiratory irritation.[1][3][4][5][6][7]

The "Why" Behind the Hazard (Mechanistic Insight): The primary risk is not acute toxicity (LD50

> 1000 mg/kg), but contact dermatitis and mucosal inflammation.[1] The chlorophenyl ring

enhances lipophilicity, facilitating dermal absorption, while the enone system (

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1237703?utm_src=pdf-interest
https://www.benchchem.com/product/b1237703?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/E_-3-_4-chlorophenyl_-1-phenylprop-2-en-1-one
https://wap.guidechem.com/encyclopedia/4-chlorochalcone-dic7521.html
https://pubchem.ncbi.nlm.nih.gov/compound/E_-3-_4-chlorophenyl_-1-phenylprop-2-en-1-one
https://pubchem.ncbi.nlm.nih.gov/compound/E_-3-_4-chlorophenyl_-1-phenylprop-2-en-1-one
https://www.echemi.com/sds/4-chlorochalcone-pid_Rock36211.html
https://www.chemicalbook.com/msds/4-chlorochalcone.htm
https://www.chemicalbook.com/msds/4-chlorochalcone.pdf
https://store.apolloscientific.co.uk/storage/msds/OR27882_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5377008
https://pubchem.ncbi.nlm.nih.gov/compound/E_-3-_4-chlorophenyl_-1-phenylprop-2-en-1-one
https://www.echemi.com/sds/4-chlorochalcone-pid_Rock36211.html
https://www.chemicalbook.com/msds/4-chlorochalcone.htm
https://www.chemicalbook.com/msds/4-chlorochalcone.pdf
https://store.apolloscientific.co.uk/storage/msds/OR27882_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5377008
https://www.fishersci.com/store/msds?partNumber=AAA15978&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/E_-3-_4-chlorophenyl_-1-phenylprop-2-en-1-one
https://www.echemi.com/sds/4-chlorochalcone-pid_Rock36211.html
https://www.chemicalbook.com/msds/4-chlorochalcone.htm
https://www.chemicalbook.com/msds/4-chlorochalcone.pdf
https://store.apolloscientific.co.uk/storage/msds/OR27882_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5377008
https://pubchem.ncbi.nlm.nih.gov/compound/E_-3-_4-chlorophenyl_-1-phenylprop-2-en-1-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


) acts as an alkylating agent.[1]

Operational Implication: Your PPE must prevent all dermal contact.[1] Once dissolved in

organic solvents (DMSO, DCM), the permeation rate increases exponentially.[1]

Part 2: PPE Selection Matrix
Do not rely on generic "wear gloves" advice.[1][9] Use this matrix based on physical state.

PPE Category
Solid State

(Weighing/Transfer)

Solution State

(Synthesis/Assay)
Technical Rationale

Hand Protection
Single Nitrile (Min.[1]

[2] 0.11 mm / 4 mil)

Double Nitrile or Silver

Shield®

In solution, the solvent

drives permeation. 4-

Chlorochalcone

moves with the

solvent front.[1]

Respiratory
Fume Hood (Face

velocity: 100 fpm)

Fume Hood (Sash at

18")

Prevents inhalation of

dusts (solid) and

solvent vapors (liquid).

[1]

Eye Protection
Safety Glasses with

side shields

Chemical Splash

Goggles

Goggles required if

refluxing or using

pressurized vessels.

[1]

Body Defense
Lab Coat (Cotton/Poly

blend)

Lab Coat + Chemical

Apron

Apron required if

handling volumes

>100 mL to prevent

soak-through.[1][2]

Critical Glove Note: If dissolving in Dichloromethane (DCM), standard nitrile degrades in <5

minutes.[1] You must use PVA gloves or Silver Shield® laminates, or change nitrile gloves

immediately upon splash contact.[1]

Part 3: Operational Workflows (Step-by-Step)
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Workflow A: The Weighing Protocol (Solid Handling)
Goal: Eliminate static-induced aerosolization.[1][2]

Preparation: Place an antistatic mat or use an ionizing gun inside the fume hood.[1]

Chalcones are often fluffy powders prone to static fly-away.[1][2]

Barrier Setup: Don PPE. Place the balance inside the hood or use a powder containment

enclosure.

Transfer: Use a disposable anti-static weighing boat.

Technique: Do not pour.[1][5] Use a micro-spatula to transfer small amounts to avoid dust

clouds.[1]

Decontamination: Immediately wipe the balance area with a wet wipe (ethanol-dampened)

after weighing.[1][2]

Workflow B: The Solubilization Protocol
Goal: Prevent "solvent drag" exposure.

Solvent Choice: 4-Chlorochalcone is soluble in DMSO, Ethanol, and DCM.[1]

Addition: Add solvent slowly to the solid to prevent displacement splashing.[1]

Vessel: Cap the vial/flask immediately. Do not transport open vessels outside the hood.

Labeling: Mark the container clearly with "Irritant / Michael Acceptor."

Part 4: Visualization of Safety Logic
Figure 1: Operational Safety Workflow This diagram outlines the decision logic for handling 4-
Chlorochalcone from storage to disposal.
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Caption: Workflow distinguishing PPE requirements based on physical state (Solid vs.

Solution).

Part 5: Emergency Response & Disposal[1][2]
Accidental Release (Spill)[1][2]

Solid Spill:

Do NOT dry sweep (creates dust).[1][6]

Cover with wet paper towels (water or ethanol) to dampen.[1]

Scoop into a sealable bag.

Solution Spill:

Evacuate the immediate area if volatile solvents (DCM) are involved.[1]

Cover with absorbent pads (universal polypropylene mats).[1]

Place used pads in a hazardous waste bag.[1]

Decontamination[1][2]
Skin: Wash with copious soap and water for 15 minutes.[1] Avoid using ethanol on skin, as it

may increase absorption of the lipophilic chalcone.

Surfaces: Wipe with 70% Ethanol or Acetone, followed by a soap-water wash.[1][2]
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Disposal Plan
Regulatory Status: 4-Chlorochalcone is an organic chemical waste.[1][2]

Method: High-temperature incineration.[1][2]

Prohibition: Never flush down the drain.[1] It is toxic to aquatic life (chronic effects).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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